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Compound of Interest

Compound Name: Methylenecyclooctane

Cat. No.: B14016971 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive experimental toxicity data

for methylenecyclooctane (CAS No: 3618-18-6) is readily available in the public domain. This

guide has been compiled using data from structurally similar compounds and general safety

principles for flammable hydrocarbons. The information provided herein should be used as a

guideline only and is not a substitute for a compound-specific risk assessment. All handling and

experimental procedures should be conducted by trained personnel in a controlled laboratory

setting.

This technical guide provides an in-depth overview of the known properties and inferred safety

precautions for methylenecyclooctane, targeting researchers, scientists, and professionals in

drug development. Due to the limited availability of direct experimental safety data, this

document emphasizes general safety protocols for similar chemical classes and outlines

standard methodologies for safety assessment.

Physicochemical Properties
Limited experimental data is available for methylenecyclooctane. The following table

summarizes known and calculated properties.
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Property Value Source

Molecular Formula C₉H₁₆ PubChem[1]

Molecular Weight 124.22 g/mol PubChem[1]

Boiling Point (Normal) 428.00 ± 1.00 K (154.85 °C) NIST[2]

Physical State Liquid (presumed at 20°C) Inferred

Appearance Colorless liquid (inferred) Inferred

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for methylenecyclooctane is not

available. However, based on the structure (an unsaturated cyclic hydrocarbon) and data from

similar compounds such as methylenecycloheptane, it is prudent to handle

methylenecyclooctane as a flammable liquid with potential for skin, eye, and respiratory

irritation. The following GHS classifications for methylenecycloheptane are provided as a

reference:

Flammable liquids

Skin corrosion/irritation

Serious eye damage/eye irritation

Specific target organ toxicity - single exposure (respiratory tract irritation)

Aspiration hazard

It is crucial to assume that methylenecyclooctane may pose similar hazards until specific data

becomes available.

Safe Handling and Storage
Given the anticipated flammability and potential for irritation, the following handling and storage

procedures are recommended.
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Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the appropriate PPE. The

following are general recommendations:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

flame-retardant lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If engineering controls are

insufficient, a NIOSH-approved respirator with

organic vapor cartridges may be necessary.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Take precautionary measures against static discharge. Ground and bond containers when

transferring material.

Handle under an inert atmosphere (e.g., nitrogen or argon) if the compound is sensitive to air

or moisture.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as oxidizing agents.
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Store in a flammable liquids storage cabinet.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air. Vapors are heavier than air

and may travel to a source of ignition and flash back.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert absorbent material (e.g., sand, vermiculite)

and place in a suitable container for disposal. Use non-sparking tools.

Experimental Protocols for Safety Assessment
For novel or uncharacterized compounds like methylenecyclooctane, a series of standardized

tests are required to determine their safety profile. The following are general methodologies for

key safety-related experiments.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.

Methodology (Closed-Cup Method, e.g., Pensky-Martens as per ASTM D93):

A sample of the liquid is placed in a test cup of a flash point apparatus.

The cup is sealed with a lid.

The sample is heated and stirred at a controlled rate.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.[3]
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Acute Oral Toxicity (LD50) Determination
Acute oral toxicity studies are conducted to determine the dose of a substance that is lethal to

50% of a test population (LD50).

Methodology (OECD Test Guideline 423: Acute Toxic Class Method):

This method uses a stepwise procedure with a small number of animals per step.

A starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body

weight) based on available information.

The substance is administered orally to a group of three animals of a single sex (usually

females).

The presence or absence of compound-related mortality or morbidity determines the next

step:

If mortality occurs, the test is repeated with a lower dose.

If no mortality occurs, the test is repeated with a higher dose.

The procedure continues until the LD50 can be estimated and the substance can be

classified according to its toxicity.[4]

Animals are observed for a period of 14 days for signs of toxicity.[5]

Visualizations
The following diagrams illustrate key logical workflows for the safe handling and emergency

response related to flammable liquids like methylenecyclooctane.
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Safe Handling Workflow
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Spill Response Workflow

Spill Occurs

Alert Personnel
and Evacuate Area

Remove Ignition
Sources

Ensure Adequate
Ventilation

Don Spill Response
PPE

Contain Spill with
Inert Absorbent

Collect with
Non-Sparking Tools

Dispose of as
Hazardous Waste

Decontaminate
Spill Area

Response Complete

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14016971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Decision Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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